Cas no 675149-54-9 ( )

• Product Name: &nbsp
• CAS No: 675149-54-9
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 879585
• PubChem ID: 23076524
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid,3-(methoxymethoxy)-,ethylester(9CI)
• 3-(methoxymethoxy)-1H-Pyrazole-4-carboxylic acid ethyl ester
• SCHEMBL4854023
• FT-0768260
• ethyl 5-(methoxymethoxy)-1H-pyrazole-4-carboxylate
• CPMKZJRAWAYBOD-UHFFFAOYSA-N
• 675149-54-9
• ethyl 3-(methoxymethoxy)-1H-pyrazole-4-carboxylate
•  

• Inchi： 1S/C8H12N2O4/c1-3-13-8(11)6-4-9-10-7(6)14-5-12-2/h4H,3,5H2,1-2H3,(H,9,10)
• InChI Key： CPMKZJRAWAYBOD-UHFFFAOYSA-N
• SMILES： O(COC)C1=C(C(=O)OCC)C=NN1

Computed Properties

• Exact Mass: 200.08000
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.44000
• LogP: 0.56910